[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-5-yl][4-(4-methoxyphenyl)piperazin-1-yl]methanone

Specification

• Molecular Formula: C22H23ClN4O2
• Molecular Weight: 410.9 g/mol
• IUPAC Name: [5-(3-chlorophenyl)-2-methylpyrazol-3-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C22H23ClN4O2/c1-25-21(15-20(24-25)16-4-3-5-17(23)14-16)22(28)27-12-10-26(11-13-27)18-6-8-19(29-2)9-7-18/h3-9,14-15H,10-13H2,1-2H3
• Standard InChI Key: ZNBLOFAKEODZRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC(=CC=C2)Cl)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC

Introduction

[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-5-yl][4-(4-methoxyphenyl)piperazin-1-yl]methanone is a complex organic compound featuring a pyrazole ring and a piperazine moiety. The compound includes a 3-chlorophenyl group attached to the pyrazole, which contributes to its potential biological activity. The methanone functional group enhances its reactivity and interaction capabilities with biological targets.

Synthesis and Potential Applications

The synthesis of this compound can be approached through various organic chemistry methods, often involving the reaction of pyrazole and piperazine derivatives. The presence of a chlorophenyl group and a methoxyphenyl group suggests potential applications in pharmaceuticals, particularly in areas requiring specific biological interactions.

Biological Activity and Similar Compounds

Compounds with similar structures often exhibit diverse biological activities:

• 4-Chloro-1-methyl-1H-pyrazole: Potential anticancer activity.

• 1-Methyl-4-nitro-1H-pyrazole: Antimicrobial properties.

• 4-(4-Methoxyphenyl)piperazine: Antidepressant effects.

Compound Name	Structure Features	Notable Activities
4-Chloro-1-methyl-1H-pyrazole	Chlorophenyl group	Potential anticancer activity
1-Methyl-4-nitro-1H-pyrazole	Nitro substitution on pyrazole	Antimicrobial properties
4-(4-Methoxyphenyl)piperazine	Piperazine ring with methoxy substitution	Antidepressant effects